6-Amino-5-cyclopropoxynicotinic acid
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Description
6-Amino-5-cyclopropoxynicotinic acid is a pyridinecarboxylic acid derivative characterized by an amino group at the 6-position and a cyclopropoxy substituent at the 5-position of the nicotinic acid backbone. The cyclopropane ring introduces rigidity and may influence bioavailability, metabolic stability, and binding interactions in biological systems .
Properties
Molecular Formula |
C9H10N2O3 |
|---|---|
Molecular Weight |
194.19 g/mol |
IUPAC Name |
6-amino-5-cyclopropyloxypyridine-3-carboxylic acid |
InChI |
InChI=1S/C9H10N2O3/c10-8-7(14-6-1-2-6)3-5(4-11-8)9(12)13/h3-4,6H,1-2H2,(H2,10,11)(H,12,13) |
InChI Key |
QLIYAHCXYBBJEZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(N=CC(=C2)C(=O)O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Amino-5-cyclopropoxynicotinic acid typically involves the reaction of 2-chloro-5-chloromethylpyridine with an oxidant . This reaction is followed by the introduction of the amino and cyclopropoxy groups under specific conditions. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production methods for 6-Amino-5-cyclopropoxynicotinic acid may involve large-scale synthesis using similar reaction routes as described above. The process is optimized for higher yields and purity, often involving multiple purification steps such as recrystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
6-Amino-5-cyclopropoxynicotinic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The amino and cyclopropoxy groups can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and substitution reagents like alkyl halides. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various derivatives with different functional groups.
Scientific Research Applications
6-Amino-5-cyclopropoxynicotinic acid has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 6-Amino-5-cyclopropoxynicotinic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Structural Similarity and Key Differences
Pyridinecarboxylic acid derivatives are widely studied for their structural diversity. Below is a comparative analysis of 6-amino-5-cyclopropoxynicotinic acid with similar compounds, based on substituent patterns and similarity scores (Table 1):
Table 1: Structural Comparison of Pyridinecarboxylic Acid Derivatives
*Estimated based on molecular formula.
Key Observations :
- Substituent Effects: The cyclopropoxy group in 6-amino-5-cyclopropoxynicotinic acid introduces greater steric bulk compared to methoxy (OCH₃) or methyl (CH₃) groups in analogs. This may enhance metabolic stability but reduce solubility compared to smaller substituents .
- Similarity Scores: Compounds like 6-amino-3-pyridinecarboxylic acid (similarity 0.82) share the amino and carboxylic acid groups but lack the cyclopropoxy moiety, indicating divergent reactivity profiles .
Commercial and Research Relevance
- Availability: Several analogs, such as 6-amino-5-methoxypicolinic acid, are discontinued (), highlighting challenges in sourcing structurally related compounds for comparative studies.
- Synthetic Feasibility: The synthesis of 6-amino-5-cyclopropoxynicotinic acid likely requires specialized reagents (e.g., cyclopropanol derivatives), making it less accessible than methyl- or methoxy-substituted analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
